![molecular formula C16H13N3O2 B2625867 3-Methyl-5-(oxiran-2-ylmethyl)-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 890008-11-4](/img/structure/B2625867.png)
3-Methyl-5-(oxiran-2-ylmethyl)-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
Description
3-Methyl-5-(oxiran-2-ylmethyl)-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as ETP-46464 and has been found to possess a wide range of biochemical and physiological effects.
Scientific Research Applications
Curing Agent for Powder Coatings
3-Methyl-5-(oxiran-2-ylmethyl)-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile: (abbreviated as TOTC) has been synthesized as a curing agent for polyester powder coatings . Powder coatings offer advantages such as reduced volatile organic compounds (VOCs), high utilization rates, and environmental friendliness. TOTC enhances the thermal stability of these coatings, contributing to their excellent high-temperature resistance. The curing reaction kinetics and performance of TOTC-based coatings have been studied, demonstrating its potential in this field.
Antibacterial and Antifungal Agents
Benzimidazole derivatives, including TOTC, exhibit promising pharmacophores. Researchers have explored novel 2-substituted benzimidazole derivatives for their antibacterial and antifungal activities. TOTC derivatives have been screened against microorganisms such as Staphylococcus aureus, Staphylococcus epidermidis, Klebsiella pneumoniae, Escherichia coli, Candida albicans, and Aspergillus niger . These findings highlight the compound’s potential in combating infections.
Anti-Inflammatory and Analgesic Properties
Among indole derivatives, TOTC analogs have shown anti-inflammatory and analgesic activities. For instance, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide exhibited promising effects . Understanding the mechanisms behind these properties could lead to novel therapeutic interventions.
Materials Science: Thermosetting Resins
Given its curing ability, TOTC contributes to the development of thermosetting powder coatings. These coatings find applications in household appliances, automotive decoration, and architecture. TOTC modifies the linear structure of resins into a three-dimensional network, enhancing the overall performance of the coatings .
properties
IUPAC Name |
3-methyl-5-(oxiran-2-ylmethyl)-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c1-10-6-15(20)19-14-5-3-2-4-13(14)18(8-11-9-21-11)16(19)12(10)7-17/h2-6,11H,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVBCNDZKRVGVHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C3=CC=CC=C3N(C2=C1C#N)CC4CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-5-(oxiran-2-ylmethyl)-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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